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Compound of Interest

Compound Name: 4-Amino-2-methylphenol

Cat. No.: B1329486 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
4-Amino-2-methylphenol (also known as 4-Amino-o-cresol) is a pivotal chemical intermediate

in the manufacturing of dyes, pharmaceuticals, and specialty polymers.[1] The quality and

purity of this compound are critical for the efficacy and safety of the final products. This

document provides detailed application notes and experimental protocols for the synthesis of 4-
Amino-2-methylphenol via catalytic hydrogenation of 2-methyl-4-nitrophenol, followed by its

purification through recrystallization.

Synthesis of 4-Amino-2-methylphenol via Catalytic
Hydrogenation
The reduction of a nitro group is a common and effective method for synthesizing aromatic

amines. For 4-Amino-2-methylphenol, the catalytic hydrogenation of 2-methyl-4-nitrophenol is

a preferred industrial method due to its high conversion rates, selectivity, and environmentally

benign nature compared to other reduction methods.[2][3]

Synthesis Workflow
The general workflow for the synthesis involves the reduction of the nitro group of the starting

material in a solvent, using a metal catalyst and a hydrogen source.
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Caption: General workflow for the catalytic hydrogenation of 2-methyl-4-nitrophenol.

Experimental Protocol: Catalytic Hydrogenation
Materials:

2-Methyl-4-nitrophenol

Ethanol (or Methanol)

Palladium on carbon (5% or 10% Pd/C)

Hydrogen (H₂) gas
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Nitrogen (N₂) gas

Filter aid (e.g., Celite)

Equipment:

Parr hydrogenator or a similar high-pressure reaction vessel

Mechanical stirrer and heating mantle

Büchner funnel and vacuum flask

Rotary evaporator

Procedure:

Reactor Preparation: Ensure the hydrogenation reactor is clean and dry. Purge the vessel

with nitrogen gas to establish an inert atmosphere.

Charging Reactants: To the reactor, add 2-methyl-4-nitrophenol and ethanol. A typical ratio is

1:10 to 1:20 w/v (e.g., 10 g of substrate in 100-200 mL of ethanol).

Catalyst Addition: Carefully add the Pd/C catalyst under the nitrogen atmosphere. The

catalyst loading is typically between 1% and 5% by weight relative to the starting material.

Hydrogenation: Seal the reactor. Purge the system three times with hydrogen gas to remove

all nitrogen. Pressurize the reactor with hydrogen to the target pressure (e.g., 50-100 psi).

Reaction: Begin vigorous stirring and heat the mixture to the desired temperature (e.g., 40-

60°C). Monitor the reaction by observing the drop in hydrogen pressure. The reaction is

complete when hydrogen uptake ceases.

Work-up: Cool the reactor to room temperature. Carefully vent the excess hydrogen and

purge the system with nitrogen.

Catalyst Filtration: Filter the reaction mixture through a pad of Celite to remove the catalyst.

Wash the Celite pad with a small amount of fresh ethanol to recover any adsorbed product.
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Isolation: Concentrate the filtrate using a rotary evaporator to remove the solvent. The

resulting solid is the crude 4-Amino-2-methylphenol.

Synthesis Data Summary
The following table summarizes typical quantitative parameters for the synthesis.

Parameter Value/Range Notes

Substrate 2-Methyl-4-nitrophenol -

Solvent Ethanol, Methanol
Provides good solubility for

reactant and product.

Catalyst 5-10% Pd/C
Bimetallic catalysts like PtCo

may offer higher activity.[2]

Catalyst Loading 1-5% w/w
Higher loading increases

reaction rate but also cost.

H₂ Pressure 50-150 psi (3.4-10.3 bar)
Higher pressure can

accelerate the reaction.

Temperature 40-80°C
Exceeding this range may lead

to side reactions.

Reaction Time 2-8 hours

Monitored by H₂ uptake or

chromatographic analysis

(TLC/HPLC).

Typical Yield >95%
High yields are common for

this transformation.

Conversion Rate >99%

Often achieves near-complete

conversion of the starting

material.[2]

Purification of 4-Amino-2-methylphenol
The crude product from synthesis requires purification to remove residual catalyst, solvent, and

any side products. Recrystallization is a highly effective method for obtaining high-purity
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crystalline 4-Amino-2-methylphenol.

Purification Workflow
The purification process is based on the differential solubility of the compound and impurities in

a chosen solvent at different temperatures.

Crude Product Dissolution
(in minimum hot solvent)

Hot Filtration
(Optional, remove insolubles)

Slow Cooling
(Induces crystallization)

Crystal Collection
(Vacuum filtration)

Washing
(with cold solvent)

Drying
(under vacuum) Pure Crystalline Product

Click to download full resolution via product page

Caption: Step-by-step workflow for the purification by recrystallization.

Experimental Protocol: Recrystallization
Materials:

Crude 4-Amino-2-methylphenol

Recrystallization solvent (e.g., deionized water, ethanol/water mixture)

Activated carbon (optional, for decolorizing)

Equipment:

Erlenmeyer flasks

Hot plate with magnetic stirrer

Büchner funnel and vacuum flask

Vacuum oven

Procedure:
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Solvent Selection: Choose a solvent in which 4-Amino-2-methylphenol is highly soluble

when hot but poorly soluble when cold. Water is often a suitable choice.

Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small amount of solvent and

heat the mixture to boiling while stirring. Continue adding small portions of hot solvent until

the solid just dissolves completely.[4]

Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to

cool slightly, and add a small amount of activated carbon. Reheat the mixture to boiling for a

few minutes.

Hot Filtration (Optional): If activated carbon was used, perform a hot gravity filtration using a

pre-heated funnel to remove it. This step must be done quickly to prevent premature

crystallization.[4]

Crystallization: Cover the flask and allow the solution to cool slowly to room temperature.

Slow cooling encourages the formation of larger, purer crystals.[4]

Maximizing Yield: Once at room temperature, place the flask in an ice bath for at least 30

minutes to maximize the precipitation of the product.[4]

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the collected crystals with a small amount of ice-cold solvent to rinse away

any remaining soluble impurities.[4]

Drying: Dry the purified crystals in a vacuum oven at 40-50°C until a constant weight is

achieved. The melting point of pure 4-Amino-2-methylphenol is approximately 174-176°C.

[5]

Purification Data Summary
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Parameter Value/Range Notes

Starting Material
Crude 4-Amino-2-

methylphenol
Purity typically >95%.

Primary Solvent Deionized Water
Ethanol/water mixtures can

also be used.

Cooling Method
Slow cooling to room temp.,

followed by ice bath

Promotes high purity and good

crystal formation.[4]

Drying Temperature 40-50°C (Vacuum Oven)
Avoids degradation of the

product.

Expected Recovery 85-95%
Dependent on crude purity and

careful technique.

Final Purity >99%

Purity should be confirmed by

analytical methods like HPLC

or NMR.[6][7]

Safety and Handling
Always work in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Catalytic hydrogenation involves flammable hydrogen gas under pressure and should only

be performed by trained personnel with appropriate equipment.

4-Amino-2-methylphenol is a solid that can be irritating. Avoid inhalation of dust and

contact with skin and eyes.

Consult the Material Safety Data Sheet (MSDS) for all chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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